N~3~-ethyl-2-(4-ethylanilino)-3-pyridinesulfonamide
Description
N~3~-ethyl-2-(4-ethylanilino)-3-pyridinesulfonamide, also known as EIPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EIPA belongs to the family of pyridine sulfonamide compounds and has been extensively studied for its inhibitory effects on the activity of the Na+/H+ exchanger isoform 1 (NHE1).
Scientific Research Applications
Antitumor and Cytotoxic Activity
Thiazoles exhibit antitumor and cytotoxic properties. For instance, researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on three human tumor cell lines. Among these compounds, one demonstrated potent effects against prostate cancer cells .
Antimicrobial Activity
Thiazoles have been investigated as potential antimicrobial agents. Sulfathiazole, an antimicrobial drug, contains a thiazole ring. Researchers continue to explore novel thiazole derivatives with improved efficacy and reduced side effects .
Antifungal Properties
Thiazoles play a role in antifungal therapy. Abafungin, a thiazole-based antifungal drug, highlights the importance of this scaffold in combating fungal infections .
Neuroprotective Effects
Certain thiazole derivatives exhibit neuroprotective properties. Researchers are exploring their potential in preventing or mitigating neurodegenerative diseases .
Antiviral Activity
Although not widely studied, thiazoles may have antiviral effects. Further research is needed to elucidate their mechanisms and potential applications in antiviral drug development .
Analgesic and Anti-Inflammatory Properties
While less explored, thiazoles could contribute to analgesic and anti-inflammatory therapies. Investigating their effects on pain and inflammation pathways may yield promising results .
Diuretic Effects
Thiazoles may impact renal function and fluid balance. Their diuretic potential warrants further investigation .
Chemical Reaction Accelerators
Thiazole derivatives serve as chemical reaction accelerators in various synthetic processes. Their unique reactivity makes them valuable tools in organic synthesis .
properties
IUPAC Name |
N-ethyl-2-(4-ethylanilino)pyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2S/c1-3-12-7-9-13(10-8-12)18-15-14(6-5-11-16-15)21(19,20)17-4-2/h5-11,17H,3-4H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UINDHPKHMDPYJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=C(C=CC=N2)S(=O)(=O)NCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-2-[(4-ethylphenyl)amino]pyridine-3-sulfonamide | |
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